Cepafungin I
Cepafungin I
Brand Name:
Vulcanchem
CAS No.:
130743-08-7
VCID:
VC0159391
InChI:
InChI=1S/C28H46N4O6/c1-19(2)12-10-8-6-5-7-9-11-13-25(36)32-26(21(4)33)28(38)31-23-18-22(34)16-17-29-24(35)15-14-20(3)30-27(23)37/h7,9,11,13-15,19-23,26,33-34H,5-6,8,10,12,16-18H2,1-4H3,(H,29,35)(H,30,37)(H,31,38)(H,32,36)/b9-7+,13-11+,15-14-/t20-,21+,22-,23-,26-/m0/s1
SMILES:
CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCCCC(C)C)O
Molecular Formula:
C28H46N4O6
Molecular Weight:
534.7 g/mol
Cepafungin I
CAS No.: 130743-08-7
Main Products
VCID: VC0159391
Molecular Formula: C28H46N4O6
Molecular Weight: 534.7 g/mol
| CAS No. | 130743-08-7 |
|---|---|
| Product Name | Cepafungin I |
| Molecular Formula | C28H46N4O6 |
| Molecular Weight | 534.7 g/mol |
| IUPAC Name | (2E,4E)-N-[(2S,3R)-3-hydroxy-1-[[(3Z,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]-1-oxobutan-2-yl]-11-methyldodeca-2,4-dienamide |
| Standard InChI | InChI=1S/C28H46N4O6/c1-19(2)12-10-8-6-5-7-9-11-13-25(36)32-26(21(4)33)28(38)31-23-18-22(34)16-17-29-24(35)15-14-20(3)30-27(23)37/h7,9,11,13-15,19-23,26,33-34H,5-6,8,10,12,16-18H2,1-4H3,(H,29,35)(H,30,37)(H,31,38)(H,32,36)/b9-7+,13-11+,15-14-/t20-,21+,22-,23-,26-/m0/s1 |
| Standard InChIKey | SVHNVAFCZJDSIW-VBFMYEFXSA-N |
| Isomeric SMILES | C[C@H]1/C=C\C(=O)NCC[C@@H](C[C@@H](C(=O)N1)NC(=O)[C@H]([C@@H](C)O)NC(=O)/C=C/C=C/CCCCCC(C)C)O |
| SMILES | CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCCCC(C)C)O |
| Canonical SMILES | CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCCCC(C)C)O |
| Synonyms | Cepafungin I |
| PubChem Compound | 6439302 |
| Last Modified | Nov 11 2021 |
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